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Compound of Interest

Compound Name: Iri-514

CAS No.: 147489-65-4

Cat. No.: B15598295

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the specific cellular targets of the Iri-514 peptide (Ac-

Arg-Pro-Asp-Phe-NH2) is limited in publicly available scientific literature. This guide

synthesizes information based on its identity as a synthetic analogue of thymopentin and

related studies on thymopentin and its derivatives. The proposed mechanisms and targets for

Iri-514 are therefore extrapolated and should be considered hypothetical pending direct

experimental validation.

Executive Summary
Iri-514 is a synthetic tetrapeptide analogue of thymopentin, the active region of the thymic

hormone thymopoietin. While research has highlighted its in-vivo efficacy in modulating

behavioral responses to stress, its precise molecular targets and cellular mechanisms of action

remain to be fully elucidated. Based on the well-documented immunomodulatory functions of

thymopentin, it is strongly hypothesized that Iri-514 exerts its effects by interacting with specific

receptors on immune cells, particularly T-lymphocytes, thereby influencing downstream

signaling pathways that regulate immune responses and neuroendocrine functions. This
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document provides a comprehensive overview of the putative cellular targets of Iri-514,

drawing parallels from its parent compound, and outlines experimental protocols to facilitate

further investigation into its molecular interactions.

Putative Cellular Targets and Mechanism of Action
The primary cellular targets of Iri-514 are presumed to be cell surface receptors on

lymphocytes, analogous to those of thymopentin. Studies on thymopentin and its analogues

have suggested the existence of distinct thymopoietin receptors (TPR) on different human T-

cell lines, which can be distinguished by their ligand specificities.

Table 1: Summary of Putative Cellular Targets and Effects of Thymopentin Analogues
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Target Cell Type
Putative
Receptor(s)

Observed/Hypothe
sized Effect

Reference Type

T-lymphocytes

(general)

Thymopoietin

Receptors (TPR)

Modulation of T-cell

maturation and

differentiation.

Inferred from

Thymopentin

Human T-cell line

(CEM)

alpha-Thymopoietin

Receptor (αTPR)

Induction of

intracellular cyclic

GMP (cGMP)

elevation.

Analogue Study

Human T-cell line

(MOLT-4)

beta-Thymopoietin

Receptor (βTPR)

Induction of

intracellular cyclic

GMP (cGMP)

elevation.

Analogue Study

T-lymphocytes
Toll-Like Receptor 2

(TLR2)

A novel thymopentin-

derived peptide was

shown to target TLR2,

suggesting a potential

alternative receptor

family for thymopentin

analogues.

Analogue Study

Various Immune Cells -

Modulation of cytokine

production (e.g., IL-2,

IFN-γ).

Inferred from

Thymopentin

Signaling Pathways
Based on the known effects of thymopentin and its analogues, Iri-514 may activate intracellular

signaling cascades upon binding to its putative receptors on T-cells. A likely pathway involves

the elevation of second messengers such as cyclic GMP (cGMP), leading to the activation of

downstream protein kinases and transcription factors that orchestrate changes in gene

expression related to immune function.
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Figure 1: Hypothesized Signaling Pathway of Iri-514.
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Experimental Protocols for Target Identification and
Validation
To definitively identify the cellular targets of Iri-514 and validate its mechanism of action, a

series of experimental approaches are recommended.

Radioligand Binding Assays
This method is crucial for identifying and characterizing the receptor for Iri-514.

Objective: To determine the binding affinity (Kd) and receptor density (Bmax) of Iri-514 to its

putative receptor on target cells.

Methodology:

Synthesis of Radiolabeled Iri-514: Synthesize Iri-514 with a radioactive isotope (e.g., ³H or

¹²⁵I).

Cell Culture: Culture candidate target cells (e.g., human T-cell lines like Jurkat, CEM, or

primary T-lymphocytes).

Saturation Binding Assay:

Incubate intact cells or membrane preparations with increasing concentrations of

radiolabeled Iri-514.

In a parallel set of experiments, include a high concentration of unlabeled Iri-514 to

determine non-specific binding.

Separate bound from free radioligand by rapid filtration.

Quantify the radioactivity of the bound ligand using a scintillation counter.

Analyze the data using Scatchard or non-linear regression analysis to calculate Kd and

Bmax.

Competitive Binding Assay:
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Incubate cells with a fixed concentration of radiolabeled Iri-514 and increasing

concentrations of unlabeled Iri-514 or other thymopentin analogues.

Measure the displacement of the radioligand to determine the inhibition constant (Ki) of

the unlabeled compounds.

Radioligand Binding Assay Workflow
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Figure 2: Workflow for Radioligand Binding Assay.

Affinity Chromatography and Mass Spectrometry
This approach aims to isolate and identify the binding protein(s) for Iri-514.

Objective: To identify the cellular protein(s) that directly interact with Iri-514.

Methodology:

Immobilization of Iri-514: Covalently link Iri-514 to a solid support (e.g., agarose beads) to

create an affinity column.

Cell Lysate Preparation: Prepare a protein extract from target cells.

Affinity Chromatography:

Pass the cell lysate over the Iri-514 affinity column.
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Wash the column extensively to remove non-specifically bound proteins.

Elute the specifically bound proteins using a high concentration of free Iri-514 or by

changing the pH or ionic strength.

Protein Identification:

Separate the eluted proteins by SDS-PAGE.

Excise the protein bands of interest and subject them to in-gel digestion (e.g., with

trypsin).

Analyze the resulting peptides by mass spectrometry (e.g., LC-MS/MS) to identify the

proteins.
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To cite this document: BenchChem. [Cellular Targets of the Iri-514 Peptide: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598295/docs#cellular-targets-of-the-iri-514-
peptide-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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